Cas no 2624417-71-4 (1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene)

• Product Name: 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene
• CAS No: 2624417-71-4
• MF: C₁₃H₉BrFIO
• MW: 407.0168
• CID: 5077315
• Update Time: 2025-06-08

1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene

• Inchi： 1S/C13H9BrFIO/c14-12-11(7-6-10(15)13(12)16)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： UAXFPNSMPSEFEV-UHFFFAOYSA-N
• SMILES： IC1=C(C([H])=C([H])C(=C1Br)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene

Introduction to 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene (CAS No: 2624417-71-4)

1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene, identified by the Chemical Abstracts Service Number (CAS No) 2624417-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzene derivative features a unique structural motif combining bromine, fluorine, and iodine substituents, along with a benzyloxy group, making it a versatile intermediate for the synthesis of more complex molecules. The presence of multiple halogen atoms enhances its reactivity, enabling diverse chemical transformations that are valuable for drug discovery and development.

The compound's structure positions it as a promising candidate for further functionalization, particularly in the context of modern medicinal chemistry. The combination of electron-withdrawing and electron-donating groups around the aromatic ring creates a rich chemical environment that can be exploited for designing novel bioactive molecules. Specifically, the bromo and fluoro substituents contribute to metabolic stability and lipophilicity, while the iodo group offers a handle for cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely employed in constructing biaryl frameworks found in many pharmacologically active agents.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. For instance, 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene has been explored as a key building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogen atoms not only facilitate diversification through cross-coupling reactions but also modulate the electronic properties of the aromatic system, influencing both binding affinity and selectivity. This dual functionality makes it an attractive scaffold for medicinal chemists seeking to optimize lead compounds.

Moreover, the benzyloxy group introduces a polar moiety that can enhance solubility and improve pharmacokinetic profiles of derived compounds. This feature is particularly important in drug development, where oral bioavailability and tissue distribution are critical factors. Recent studies have demonstrated that benzyl ether derivatives exhibit favorable properties in terms of cell permeability and metabolic stability, making them suitable for further exploration as drug candidates or tool compounds.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify new therapeutic agents. 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene serves as a valuable intermediate in these processes due to its ability to be modified into a wide range of pharmacophores. For example, researchers have utilized this compound to develop small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various disease pathways. The versatility of its structure allows for rapid iteration and optimization during lead optimization campaigns.

From a synthetic chemistry perspective, 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene exemplifies the importance of multifunctional intermediates in streamlining synthetic routes. The presence of multiple reactive sites enables sequential functionalization without extensive purification steps, thereby improving overall yield and efficiency. This is particularly relevant in industrial settings where cost-effectiveness and scalability are paramount. Recent advances in transition-metal catalysis have further enhanced the utility of such halogenated aromatics by enabling milder conditions and broader substrate scope.

The biological activity of 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene and its derivatives has been investigated across multiple therapeutic areas. In oncology, for instance, researchers have explored its potential as an antagonist or agonist modulating growth factor receptors. The halogen atoms provide handles for linking this scaffold to other bioactive groups while maintaining high affinity for target proteins. Similarly, in neurology and immunology, analogs derived from this compound have shown promise in modulating signaling pathways associated with neurodegenerative diseases and autoimmune disorders.

The development of novel synthetic methodologies continues to drive innovation in the use of 1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene. Techniques such as photoredox catalysis and organocatalysis have opened new avenues for constructing complex molecules from simpler precursors. These methods not only enhance synthetic efficiency but also allow access to previously inaccessible molecular architectures. As a result, pharmaceutical companies are increasingly investing in research that leverages such intermediates to discover next-generation therapeutics.

In conclusion,1-(Benzyloxy)-2-bromo-4-fluoro-3-iodobenzene (CAS No: 2624417-71-4) represents a significant asset in modern drug discovery programs due to its structural versatility and reactivity. Its role as an intermediate for synthesizing biologically active molecules underscores its importance in both academic research and industrial applications. As our understanding of disease mechanisms advances along with innovations in synthetic chemistry,this compound will likely continue to play a pivotal role in developing innovative treatments across various therapeutic modalities.